Cas no 125369-26-8 (Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate)
125369-26-8 structure
Product Name:Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate
CAS No:125369-26-8
MF:C12H12O5
MW:236.220684051514
CID:103562
PubChem ID:15023992
Update Time:2025-04-18
Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate
- Benzenepropanoic acid,4-(methoxycarbonyl)-a-oxo-, methyl ester
- METHYL 4-METHOXYCARBONYLBENZOYLACETATE
- 4-(Methoxycarbonyl)-alpha-oxobenzenepropanoic acid methyl ester
- 125369-26-8
- SCHEMBL9577945
- BS-14819
- CS-0162607
- A847972
- IMMMSKONVUQOBM-UHFFFAOYSA-N
- methyl4-(3-methoxy-2,3-dioxopropyl)benzoate
- methyl p-methoxycarbonylphenylpyruvate
- Benzenepropanoic acid, 4-(methoxycarbonyl)-alpha-oxo-, methyl ester
- AKOS022397251
- methyl 4-(3-methoxy-2,3-dioxopropyl)benzoate
-
- Inchi: 1S/C12H12O5/c1-16-11(14)9-5-3-8(4-6-9)7-10(13)12(15)17-2/h3-6H,7H2,1-2H3
- InChI Key: IMMMSKONVUQOBM-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)CC(C(=O)OC)=O)=O
Computed Properties
- Exact Mass: 236.06800
- Monoisotopic Mass: 236.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 69.7A^2
Experimental Properties
- Color/Form: NA
- Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 81-86 °C
- Boiling Point: 350.3ºC at 760mmHg
- Flash Point: 154.8ºC
- Refractive Index: 1.516
- Solubility: Slightly soluble (1.5 g/l) (25 º C),
- PSA: 69.67000
- LogP: 1.21900
Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: 23/24/25
- Safety Instruction: S45
-
Hazardous Material Identification:
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
- Risk Phrases:R23/24/25
- HazardClass:IRRITANT
- Safety Term:S45-38-36/37/39-28A
Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QB334-5g |
Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate |
125369-26-8 | 97% | 5g |
2801.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QB334-1g |
Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate |
125369-26-8 | 97% | 1g |
823.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QB334-200mg |
Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate |
125369-26-8 | 97% | 200mg |
235.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QB334-50mg |
Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate |
125369-26-8 | 97% | 50mg |
94.0CNY | 2021-07-17 | |
| eNovation Chemicals LLC | Y1228745-25g |
Methyl 4-(3-methoxy-2,3-dioxopropyl)benzoate |
125369-26-8 | 95% | 25g |
$1400 | 2024-06-03 | |
| Alichem | A019094307-5g |
Methyl 4-(3-methoxy-2,3-dioxopropyl)benzoate |
125369-26-8 | 97% | 5g |
$528.58 | 2023-09-03 | |
| Alichem | A019094307-10g |
Methyl 4-(3-methoxy-2,3-dioxopropyl)benzoate |
125369-26-8 | 97% | 10g |
$704.52 | 2023-09-03 | |
| Alichem | A019094307-25g |
Methyl 4-(3-methoxy-2,3-dioxopropyl)benzoate |
125369-26-8 | 97% | 25g |
$1185.60 | 2023-09-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X33005-1g |
Methyl 4-(3-methoxy-2,3-dioxopropyl)benzoate |
125369-26-8 | 97% | 1g |
¥627.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X33005-25g |
Methyl 4-(3-methoxy-2,3-dioxopropyl)benzoate |
125369-26-8 | 97% | 25g |
¥7471.0 | 2024-07-18 |
Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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